Cas no 737776-93-1 (Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

737776-93-1 structure

Product Name:Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:737776-93-1

MF:C₂₂H₃₂B₂FeO₄

MW:437.95408821106

MDL:MFCD06411336

CID:559878

PubChem ID:87561589

Update Time:2025-04-19

Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene
- 1,1’-Ferrocenediboronic acidpinacol ester
- 1,1'-Ferrocene diboronic acid pinacol ester
- 1,1'-Ferrocenediboronic Acid Bis(pinacol) Ester
- AB25234
- 1,1'-FERROCENEDIBORONIC ACID BIS(PINACOL) ESTER, 97%
- 1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene; 98%
- 737776-93-1
- 1,1'-Ferrocenediboronic acid bis(pinacol)ester,97%
- MDL： MFCD06411336
- Inchi： 1S/2C11H16BO2.Fe/c2*1-10(2)11(3,4)14-12(13-10)9-7-5-6-8-9;/h2*5-8H,1-4H3;
- InChI Key： QUQAQMAQSCSUAR-UHFFFAOYSA-N
- SMILES： [Fe].O1B([C]2[CH][CH][CH][CH]2)OC(C)(C)C1(C)C.O1B([C]2[CH][CH][CH][CH]2)OC(C)(C)C1(C)C |^1:3,4,5,6,7,17,18,19,20,21|

Computed Properties

Exact Mass: 438.18400
Monoisotopic Mass: 438.183605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 2
Complexity: 473
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 36.9Å²

Experimental Properties

Melting Point: 171.0 to 175.0 deg-C
PSA: 36.92000
LogP: 4.31070

Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22; S24/25
Safety Term：22-24/25

Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Customs Data

HS CODE：29319090

Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152380-1G	Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	737776-93-1	98%	1g	¥649.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152380-200mg	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene	737776-93-1	>98.0%(GC)(T)	200mg	￥179.00	2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152380-5G	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene	737776-93-1	>98.0%(GC)(T)	5G	￥2,090.00	2021-05-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3501-1G	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene	737776-93-1	>98.0%(GC)(T)	1g	¥390.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3501-5G	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene	737776-93-1	>98.0%(GC)(T)	5g	¥1190.00	2024-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B866559-200mg	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene	737776-93-1	≥98%	200mg	￥177.30	2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B866559-1g	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene	737776-93-1	≥98%	1g	￥491.40	2022-09-29
abcr	AB261359-1 g	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene, 98%; .	737776-93-1	98%	1 g	€164.90	2023-07-20
abcr	AB261359-5 g	1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene, 98%; .	737776-93-1	98%	5 g	€616.40	2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B3501-5g	Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	737776-93-1	98.0%(GC&T)	5g	￥2730.0	2022-06-10